Cas no 89752-98-7 (Benzenamine, 4-[2-(4-bromophenyl)-5-oxazolyl]-)
89752-98-7 structure
Product Name:Benzenamine, 4-[2-(4-bromophenyl)-5-oxazolyl]-
CAS No:89752-98-7
MF:C15H11BrN2O
MW:315.164642572403
CID:590229
PubChem ID:13404046
Update Time:2025-04-19
Benzenamine, 4-[2-(4-bromophenyl)-5-oxazolyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-[2-(4-bromophenyl)-5-oxazolyl]-
- 4-[2-(4-bromophenyl)-1,3-oxazol-5-yl]aniline
- DTXSID10539694
- 89752-98-7
- 4-(2-(4-Bromophenyl)oxazol-5-yl)aniline
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- Inchi: 1S/C15H11BrN2O/c16-12-5-1-11(2-6-12)15-18-9-14(19-15)10-3-7-13(17)8-4-10/h1-9H,17H2
- InChI Key: IYHAWZCHVKFEDL-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=NC=C(C2C=CC(=CC=2)N)O1
Computed Properties
- Exact Mass: 314.00548g/mol
- Monoisotopic Mass: 314.00548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 52Ų
Benzenamine, 4-[2-(4-bromophenyl)-5-oxazolyl]- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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